Cas no 16951-33-0 (3-amino-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

3-amino-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one structure
16951-33-0 structure
Product Name:3-amino-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
CAS No:16951-33-0
MF:C8H7N3OS
MW:193.225679636002
MDL:MFCD03283476
CID:212499
PubChem ID:726383
Update Time:2025-04-19

3-amino-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinazolinone,3-amino-2,3-dihydro-2-thioxo-
    • 3-Amino-2-mercapto-3H-quinazolin-4-one
    • 3-Amino-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
    • 3-amino-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline
    • 3-amino-2-sulfanylidene-1H-quinazolin-4-one
    • AKOS B020621
    • ART-CHEM-BB B020621
    • 3-AMINO-2-MERCAPTOQUINAZOLIN-4-ONE
    • 3-Amino-2-thioxo-2,3-dihydroquinazolin-4(1H)
    • 3-amino-2,3-dihydro-2-thioxo-4(1H)-quinazolinone
    • 3-amino-2-thioxo-2,3-dihydroquinazolin-4(1H)-one hydrochloride
    • 4047831
    • ZERENEX E
    • ZERENEX E/4047831
    • 4(1H)-quinazolinone, 3-amino-2,3-dihydro-2-thioxo-
    • 3-amino-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
    • F1285-0697
    • FRPVOZIFQMSLTJ-UHFFFAOYSA-N
    • FT-0637463
    • AKOS002328937
    • 3-amino-2-thioxo-1,2,3,4-tetrahydroquinazolin-4-one
    • F87836
    • 16951-33-0
    • Oprea1_347736
    • NSC699467
    • Oprea1_277318
    • 3-Amino-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
    • 3-amino-2-thioxo-1,3-dihydroquinazolin-4-one
    • 3-amino-2-sulfanyl-3,4-dihydroquinazolin-4-one
    • CS-0307579
    • 3-amino-2-mercaptoquinazolin-4(3h)-one
    • 3-amino-2-thioxo-1H-quinazolin-4-one
    • NSC-699467
    • 3-amino-2(1H)-thioxo-4(3H)-quinazolinone
    • EN300-02217
    • DTXSID10352426
    • J-511523
    • Z99600510
    • SCHEMBL2731084
    • AKOS000122257
    • 3-AMINO-2-SULFANYL-4(3H)-QUINAZOLINONE
    • SCHEMBL15362026
    • 3-Amino-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
    • MFCD03283476
    • BBL004490
    • STK261923
    • BBL038015
    • DB-043791
    • 4(1H)-quinazolinone, 3-amino-2,3-dihydro-2-thioxo-, hydrochloride
    • ALBB-013066
    • 3-amino-2-sulfanylquinazolin-4(3H)-one
    • STK298889
    • MDL： MFCD03283476
    • Inchi： 1S/C8H7N3OS/c9-11-7(12)5-3-1-2-4-6(5)10-8(11)13/h1-4H,9H2,(H,10,13)
    • InChI Key： FRPVOZIFQMSLTJ-UHFFFAOYSA-N
    • SMILES： S=C1N(C(C2C=CC=CC=2N1)=O)N

Computed Properties

  • Exact Mass: 193.03100
  • Monoisotopic Mass: 193.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.4A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.55
  • Boiling Point: 371.6 °C at 760 mmHg
  • Flash Point: 178.5 °C
  • Refractive Index: 1.784
  • PSA: 99.71000
  • LogP: 0.98020

3-amino-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Security Information

  • HazardClass：IRRITANT

3-amino-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-amino-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Pricemore >>

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Fluorochem
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AB507931-500 mg
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AB507931-1 g
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AB507931-5 g
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abcr
AB507931-10 g
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10g
 €909.90 2022-03-23
Fluorochem
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CM211064-1g
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